Cas no 1022653-71-9 (3-(4-(2-Fluorophenyl)piperazinyl)-5-phenylcyclohex-2-EN-1-one)

• Product Name: 3-(4-(2-Fluorophenyl)piperazinyl)-5-phenylcyclohex-2-EN-1-one
• CAS No: 1022653-71-9
• MF: C₂₂H₂₃FN₂O
• MW: 350.429229021072
• MDL: MFCD00170015
• CID: 4676965
• Update Time: 2025-07-19

3-(4-(2-Fluorophenyl)piperazinyl)-5-phenylcyclohex-2-EN-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-(2-FLUOROPHENYL)PIPERAZINYL)-5-PHENYLCYCLOHEX-2-EN-1-ONE
• 3-[4-(2-fluorophenyl)piperazin-1-yl]-5-phenylcyclohex-2-en-1-one
• 3-(4-(2-Fluorophenyl)piperazinyl)-5-phenylcyclohex-2-EN-1-one

• MDL： MFCD00170015
• Inchi： 1S/C22H23FN2O/c23-21-8-4-5-9-22(21)25-12-10-24(11-13-25)19-14-18(15-20(26)16-19)17-6-2-1-3-7-17/h1-9,16,18H,10-15H2
• InChI Key： XTZFWJBHKYZMMQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1CCN(CC1)C1=CC(CC(C2C=CC=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 520
• Topological Polar Surface Area: 23.6

Additional information on 3-(4-(2-Fluorophenyl)piperazinyl)-5-phenylcyclohex-2-EN-1-one

Introduction to 3-(4-(2-Fluorophenyl)piperazinyl)-5-phenylcyclohex-2-EN-1-one (CAS No. 1022653-71-9)

The compound 3-(4-(2-Fluorophenyl)piperazinyl)-5-phenylcyclohex-2-EN-1-one, identified by its CAS number 1022653-71-9, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential biological activities. This introduction provides a comprehensive overview of the compound, its chemical characteristics, pharmacological significance, and the latest research findings that highlight its relevance in modern medicinal chemistry.

Chemically, 3-(4-(2-Fluorophenyl)piperazinyl)-5-phenylcyclohex-2-EN-1-one belongs to the class of piperazine derivatives, which are well-known for their broad spectrum of biological activities. The presence of a fluorine atom in the 2-position of the phenyl ring and the combination of a piperazine moiety with a cyclohexenone backbone contribute to its distinct pharmacophoric features. The molecular structure exhibits both aromatic and heterocyclic components, which are often associated with enhanced binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The piperazine group is frequently found in drugs targeting central nervous system (CNS) disorders, such as antipsychotics and antidepressants, due to its ability to modulate neurotransmitter systems. The fluorine substituent, on the other hand, can enhance metabolic stability and binding affinity, making it a valuable feature in medicinal chemistry design.

Recent studies have explored the pharmacological profile of 3-(4-(2-Fluorophenyl)piperazinyl)-5-phenylcyclohex-2-EN-1-one in various in vitro and in vivo models. Research indicates that this compound exhibits promising activity as a serotonin receptor antagonist, particularly at 5-HT2A and 5-HT2C receptors. These receptors are implicated in a variety of neurological and psychiatric disorders, making this compound a potential candidate for therapeutic intervention.

The cyclohexenone moiety in the structure may contribute to additional interactions with biological targets, potentially enhancing its efficacy or selectivity. Computational studies have suggested that this moiety can adopt multiple conformations, which could influence its binding properties and pharmacokinetic behavior. Such structural flexibility is often desirable in drug candidates, as it allows for optimal interaction with biological macromolecules.

In addition to its serotonergic activity, preliminary investigations have also hinted at potential interactions with other neurotransmitter systems. For instance, the piperazine group may interact with dopamine receptors, which are involved in motor control and reward pathways. This dual-action profile could make 3-(4-(2-Fluorophenyl)piperazinyl)-5-phenylcyclohex-2-EN-1-one particularly interesting for the development of drugs targeting comorbid conditions associated with CNS disorders.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Advanced synthetic methodologies have been employed to construct the cyclohexenone core and introduce the fluorine substituent with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been crucial in achieving the desired molecular structure. These synthetic approaches not only highlight the synthetic prowess of modern organic chemistry but also pave the way for further structural modifications and derivatization.

The pharmacokinetic properties of 3-(4-(2-Fluorophenyl)piperazinyl)-5-phenylcyclohex-2-EN-1-one are also under investigation. Preliminary data suggest that the compound exhibits moderate oral bioavailability and reasonable metabolic stability, which are critical factors for drug development. However, further studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile and to identify any potential liabilities that may arise from its complex structure.

One of the most exciting areas of research involves exploring the therapeutic potential of this compound in preclinical models of neurological disorders. Studies using animal models have shown that it can modulate behaviors associated with anxiety and depression, suggesting its utility as an antidepressant or anxiolytic agent. Additionally, its interactions with serotonin receptors may make it relevant for treating conditions such as obsessive-compulsive disorder (OCD) or Tourette syndrome.

The integration of computational chemistry and high-throughput screening (HTS) has accelerated the discovery process for compounds like 3-(4-(2-Fluorophenyl)piperazinyl)-5-phenylcyclohex-2-EN-1-one. By leveraging virtual screening techniques, researchers can rapidly identify potential binding interactions and optimize lead structures before moving into costly wet-lab experiments. This approach has significantly reduced the time required to bring new drug candidates into clinical development.

The safety profile of this compound is another critical aspect that requires thorough evaluation. Preclinical toxicology studies have been conducted to assess its acute and chronic toxicity potential. These studies aim to identify any adverse effects that may be associated with long-term use or high-dose administration. Understanding the safety margins early in the development process is essential for ensuring patient well-being once the compound progresses into human trials.

The future direction of research on 3-(4-(2-Fluorophenyl)piperazinyl)-5-phenylcyclohex-2-EN-1-one lies in expanding its therapeutic applications through structural optimization and clinical validation. By modifying key functional groups or exploring analogs with different substitution patterns, researchers can fine-tune its pharmacological properties to target specific diseases more effectively. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients.

In conclusion,3-(4-(2-Fluorophenyl)piperazinyl)-5-pheno]nylcyclohex--EN-l-one (CAS No. 1022653--71--9) represents a promising candidate for further exploration in pharmaceutical research Its unique chemical structure, pharmacological activity, and synthetic accessibility make it an attractive molecule for drug discovery efforts aimed at addressing various neurological and psychiatric disorders Further studies will be essential to fully elucidate its therapeutic potential and safety profile